2-Amino-5-phenyl-3-(trifluoromethyl)pyridine

• IUPAC Name: 5-phenyl-3-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C12H9F3N2/c13-12(14,15)10-6-9(7-17-11(10)16)8-4-2-1-3-5-8/h1-7H,(H2,16,17)
• InChI Key: NHRFASOKUBRKIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(N=C2)N)C(F)(F)F
• Molecular Formula: C12H9F3N2
• Molecular Weight: 238.21 g/mol

Description

“2-Amino-5-phenyl-3-(trifluoromethyl)pyridine” is a compound that belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) and its intermediates are important for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds. The synthetic methods for introducing TFMP groups within other molecules generally involve an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chloride was transformed into 4H-pyran-4-one 3c intermediate by the synthesis of (E)-4-methoxybut-3-en-2-one 3b with LiHMDS at −78 °C, followed by TFA-mediated cyclization.

Physical And Chemical Properties Analysis

The compound is a white to light yellow crystal powder. It has an empirical formula of C6H5F3N2 and a molecular weight of 162.11.

Scientific Research Applications

• Agrochemicals

  • Field : Agriculture
  • Application : TFMP derivatives are used in the protection of crops from pests. Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market.
  • Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

• Pharmaceuticals

  • Field : Pharmaceutical Industry
  • Application : Several TFMP derivatives are used in the pharmaceutical industry.
  • Results : Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

• Veterinary Products

  • Field : Veterinary Medicine
  • Application : TFMP derivatives are also used in the veterinary industry.
  • Results : Two veterinary products containing the TFMP moiety have been granted market approval.

• Synthesis of Metal-Organic Frameworks (MOFs)

  • Field : Material Science
  • Application : TFMP is used in the synthesis of MOFs.

• Metal Surface Treatment

  • Field : Material Science
  • Application : 2-Amino-5-(trifluoromethyl)pyridine is used as a corrosion inhibitor in metal surface treatment. It can effectively prevent metal corrosion.

• Organic Electronic Materials

  • Field : Electronics
  • Application : 2-Amino-5-(trifluoromethyl)pyridine is used as a precursor for organic electronic materials. It can be used to manufacture devices such as organic light-emitting diodes (OLEDs) and organic thin-film transistors (OTFTs).

• Chemical Intermediate for Crop-Protection Products

  • Field : Agriculture
  • Application : Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products.

• Synthesis of Methiodide Salts

  • Field : Chemistry
  • Application : TFMP is used in the synthesis of methiodide salts.

Safety And Hazards

The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, avoid dust formation, use only under a chemical fume hood, do not breathe (dust, vapor, mist, gas), and do not ingest.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. For example, 2-Amino-3-chloro-5-(trifluoromethyl)pyridine acts as a reactant in the synthesis of novel imidazo [1,2-a]pyridine-coumarin hybrid molecules as inhibitors of NS5B in potential treatment of Hepatitis C.